Cas no 58652-20-3 (Nomegestrol acetate)

• Product Name: Nomegestrol acetate
• CAS No: 58652-20-3
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• MDL: MFCD00941390
• CID: 57306
• PubChem ID: 91668
• Update Time: 2025-06-24

Nomegestrol acetate Chemical and Physical Properties

Names and Identifiers

• Nomegestrone Acetate
• 17-hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dione 17-acetate
• Nomegestrol 17-acetate
• Nomegestrol&nbsp
• 17-acetate
• Nomegestrol Acetate
• [(8S,9S,10R,13S,14S,17R)-17-acetyl-6,13-dimethyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 6-METHYL-3,20-DIOXO-19-NORPREGNA-4,6-DIEN-17-YL ACETATE
• Nomegestrol acetate (USAN)
• EN300-19769276
• Q7048519
• SR-01000841206-2
• CS-0101964
• 17-alpha-hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dioneacetate
• EINECS 261-379-8
• BCP08358
• nomegestrol-acetate
• NOMEGESTROL ACETATE [MART.]
• Prestwick3_001033
• BRD-K27351809-001-02-0
• SMR001233420
• 19-Norpregna-4,6-diene-3,20-dione, 17-alpha-hydroxy-6-methyl-, acetate
• DTXSID90207349
• AC-1119
• W-105372
• 17-alpha-Acetoxy-6-methyl-19-nor-4,6-pregnadiene-3,20-dione
• Nomegestrol acetate, >=98% (HPLC)
• Lutenyl (TN)
• DB13981
• NOMEGESTROL ACETATE [WHO-DD]
• HY-105634A
• HMS2230M23
• ORG-10486-0
• BPBio1_001370
• (17alpha)-17-Acetyl-6-methyl-3-oxoestra-4,6-dien-17-yl acetate
• AKOS015896563
• SR-01000841206
• 83J78V5W05
• Nomegestrol acetate [USAN]
• MS-25962
• NOMEGESTROL ACETATE [EP MONOGRAPH]
• 17-alpha-Hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dione acetate
• AB00514012
• SCHEMBL37517
• D08281
• MFCD00941390
• HMS2098O07
• MLS002154113
• NCGC00179247-04
• 17-ACETOXY-6-METHYL-19-NORPREGN-4,6-DIEN-3,20-DIONE
• (8S,9S,13S,14S,17R)-17-acetyl-6,13-dimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• BSPBio_001245
• ORG 10486-0
• CHEBI:135564
• CCG-221033
• UNII-83J78V5W05
• Nomegestrol (acetate)
• NOMAC
• TX-066
• (1R,3aS,3bS,9aR,9bS,11aS)-1-acetyl-5,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
• 58652-20-3
• 19-Norpregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-methyl-
• 17-acetoxy-6-methyl-19-norpregna-4,6-diene-3,20-dione
• Nomegestrol acetate, European Pharmacopoeia (EP) Reference Standard
• Uniplant
• HMS3715O07
• NCGC00179247-01
• CHEMBL1476022
• TX 066
• Lutenyl
• BRD-K27351809-001-09-5
• GLXC-10111
• Nomegestrol acetate; 6-Methyl-3,20-dioxo-19-norpregna-4,6-dien-17-yl acetate
• G12910
• IIVBFTNIGYRNQY-YQLZSBIMSA-N
• Nomegestrol acetate

• MDL： MFCD00941390
• Inchi： 1S/C23H30O4/c1-13-11-20-18(17-6-5-16(26)12-19(13)17)7-9-22(4)21(20)8-10-23(22,14(2)24)27-15(3)25/h11-12,17-18,20-21H,5-10H2,1-4H3/t17-,18-,20-,21+,22+,23+/m1/s1
• InChI Key： IIVBFTNIGYRNQY-YQLZSBIMSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C=C(C)C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.21400
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.16 g/cm3
• Melting Point: No data available
• Boiling Point: 507.3±50.0 °C at 760 mmHg
• Flash Point: 219.8±30.2 °C
• Refractive Index: 1.554
• Solubility: DMSO: ≥7mg/mL
• PSA: 60.44000
• LogP: 4.18520

Nomegestrol acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 63-50
• Safety Instruction： 61
• RTECS：RC8899200
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds